Cas no 1361649-69-5 (2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1361649-69-5
• MF: C₁₄H₆Cl₃F₃N₂
• MW: 365.565050601959
• CID: 4967074
• Update Time: 2025-06-08

2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C14H6Cl3F3N2/c15-10-4-8(5-11(16)12(10)17)13-7(1-2-21)3-9(6-22-13)14(18,19)20/h3-6H,1H2
• InChI Key： BJMDCCIQKRZHTO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(CC#N)=CC(C(F)(F)F)=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 363.954866 g/mol
• Monoisotopic Mass: 363.954866 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 36.7
• Molecular Weight: 365.6

Additional information on 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile

Introduction to 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1361649-69-5)

2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile, with the CAS number 1361649-69-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trichlorophenyl group, a trifluoromethyl group, and a pyridine ring with an acetonitrile substituent. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The synthesis of 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile involves multiple steps and requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic and industrial research. The ability to synthesize this compound with high purity is crucial for its use in biological assays and preclinical studies.

In terms of its biological properties, 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Studies have shown that this compound exhibits significant activity against various targets, including enzymes and receptors involved in disease pathways. For instance, it has been reported to have potent inhibitory effects on specific kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

The trifluoromethyl group present in the structure of 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile is known to enhance the lipophilicity and metabolic stability of the molecule. This property is particularly advantageous in drug design as it can improve the pharmacokinetic profile of the compound, leading to better oral bioavailability and longer half-life. Additionally, the trichlorophenyl group contributes to the overall hydrophobicity of the molecule, which can influence its binding affinity to target proteins.

Clinical trials are an essential step in the drug development process, and preliminary studies on 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile have shown promising results. Preclinical data indicate that this compound has favorable safety profiles and does not exhibit significant toxicity at therapeutic doses. These findings suggest that it has the potential to be developed into a safe and effective therapeutic agent for various diseases.

The pyridine ring in 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile is another important structural feature that contributes to its biological activity. Pyridine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds with target proteins and their versatility in modulating biological processes. The presence of an acetonitrile substituent on the pyridine ring further enhances the pharmacological properties of the molecule by increasing its electronic density and reactivity.

In addition to its potential as a therapeutic agent, 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile has also been explored for its use as a probe molecule in chemical biology research. Its unique structure makes it an excellent tool for studying protein-protein interactions and signaling pathways. By using this compound as a chemical probe, researchers can gain insights into the mechanisms underlying various biological processes and identify new targets for drug discovery.

The ongoing research on 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile is driven by its promising pharmacological properties and potential applications in medicine. As more studies are conducted to elucidate its mechanisms of action and optimize its structure for improved efficacy and safety, this compound is likely to play an increasingly important role in the development of new therapies for a wide range of diseases.

In conclusion, 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1361649-69-5) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's properties and applications, it holds great promise for contributing to advancements in healthcare.